molecular formula C14H22Cl2N2O B14031680 1-(1-(2,3-Dihydrobenzofuran-5-YL)ethyl)piperazine 2hcl

1-(1-(2,3-Dihydrobenzofuran-5-YL)ethyl)piperazine 2hcl

Cat. No.: B14031680
M. Wt: 305.2 g/mol
InChI Key: QDHWHJYPFWZQJW-UHFFFAOYSA-N
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Description

1-(1-(2,3-Dihydrobenzofuran-5-YL)ethyl)piperazine 2hcl is a chemical compound that belongs to the class of benzofuran derivatives. Benzofuran compounds are known for their diverse biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-(2,3-Dihydrobenzofuran-5-YL)ethyl)piperazine 2hcl typically involves the reaction of 2,3-dihydrobenzofuran with piperazine under specific conditions. The reaction is carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product . The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yield and purity of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors or batch reactors. The process is designed to ensure consistent quality and high efficiency. The use of advanced technologies, such as microwave-assisted synthesis, can further enhance the production process by reducing reaction times and improving yields .

Chemical Reactions Analysis

Types of Reactions

1-(1-(2,3-Dihydrobenzofuran-5-YL)ethyl)piperazine 2hcl undergoes various types of chemical reactions, including:

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are

Properties

Molecular Formula

C14H22Cl2N2O

Molecular Weight

305.2 g/mol

IUPAC Name

1-[1-(2,3-dihydro-1-benzofuran-5-yl)ethyl]piperazine;dihydrochloride

InChI

InChI=1S/C14H20N2O.2ClH/c1-11(16-7-5-15-6-8-16)12-2-3-14-13(10-12)4-9-17-14;;/h2-3,10-11,15H,4-9H2,1H3;2*1H

InChI Key

QDHWHJYPFWZQJW-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC2=C(C=C1)OCC2)N3CCNCC3.Cl.Cl

Origin of Product

United States

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